Cas no 2229166-43-0 (1-(9H-fluoren-9-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(9H-fluoren-9-yl)-2,2-difluoroethan-1-ol
• CAS No: 2229166-43-0
• MF: C₁₅H₁₂F₂O
• MW: 246.251991271973
• CID: 6355438
• PubChem ID: 165630336
• Update Time: 2025-10-30

1-(9H-fluoren-9-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(9H-fluoren-9-yl)-2,2-difluoroethan-1-ol
• EN300-1941450
• 2229166-43-0

• Inchi： 1S/C15H12F2O/c16-15(17)14(18)13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13-15,18H
• InChI Key： KPRWCCVYATZLBK-UHFFFAOYSA-N
• SMILES： FC(C(C1C2C=CC=CC=2C2C=CC=CC1=2)O)F

Computed Properties

• Exact Mass: 246.08562133g/mol
• Monoisotopic Mass: 246.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(9H-fluoren-9-yl)-2,2-difluoroethan-1-ol

Research Brief on 1-(9H-fluoren-9-yl)-2,2-difluoroethan-1-ol (CAS: 2229166-43-0): Recent Advances and Applications

1-(9H-fluoren-9-yl)-2,2-difluoroethan-1-ol (CAS: 2229166-43-0) is a fluorinated derivative of fluorenyl alcohol that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoroethyl group attached to a fluorenyl scaffold, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and materials science. Recent studies have explored its synthesis, reactivity, and biological activities, positioning it as a valuable building block for the development of novel therapeutics and functional materials.

The synthesis of 1-(9H-fluoren-9-yl)-2,2-difluoroethan-1-ol has been optimized through several methodologies, with a focus on achieving high yields and enantioselectivity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic asymmetric approach using chiral palladium complexes, which provided the target compound in >90% yield and 98% enantiomeric excess (ee). This advancement is particularly significant for the production of enantiopure derivatives, which are often required for pharmaceutical applications due to their distinct biological activities.

In medicinal chemistry, 1-(9H-fluoren-9-yl)-2,2-difluoroethan-1-ol has been investigated as a key intermediate in the synthesis of fluorinated analogs of bioactive molecules. Fluorination is a common strategy to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted the incorporation of this compound into a series of protease inhibitors, resulting in improved pharmacokinetic profiles and inhibitory potency against target enzymes. The difluoroethyl group was found to play a critical role in stabilizing the transition state of enzyme-substrate interactions.

Beyond its applications in drug development, 1-(9H-fluoren-9-yl)-2,2-difluoroethan-1-ol has also been explored in materials science. Its fluorenyl moiety contributes to π-conjugation, making it a candidate for organic electronic materials. A 2024 report in Advanced Materials described its use in the synthesis of fluorinated organic semiconductors, which exhibited enhanced charge carrier mobility and environmental stability compared to non-fluorinated counterparts. These findings open new avenues for the design of high-performance electronic devices.

In conclusion, 1-(9H-fluoren-9-yl)-2,2-difluoroethan-1-ol (CAS: 2229166-43-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Recent advances in its synthesis and applications underscore its potential as a building block for drug discovery and materials science. Future research directions may include further exploration of its biological activities, expansion of its synthetic utility, and development of novel derivatives with tailored properties. The continued investigation of this compound is expected to yield significant contributions to the field.